Cas no 30414-59-6 (Methyl 4-benzyl-3-oxooctanoate)
30414-59-6 structure
Product Name:Methyl 4-benzyl-3-oxooctanoate
CAS No:30414-59-6
MF:C16H22O3
MW:262.344085216522
CID:2663982
Update Time:2023-08-06
Methyl 4-benzyl-3-oxooctanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-benzyl-3-oxooctanoate
- Octanoic acid, 4-benzyl-3-oxo-, methyl ester
- PPDYWCAONGTODK-UHFFFAOYSA-N
- Methyl 4-benzyl-3-oxooctanoate #
- Benzenepentanoic acid, .gamma.-butyl-.beta.-oxo-, methyl ester
- 4-Benzyl-3-oxooctanoic acid methyl ester
- Methyl 4-benzyl-3-oxooctanoate
-
- Inchi: 1S/C16H22O3/c1-3-4-10-14(15(17)12-16(18)19-2)11-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12H2,1-2H3
- InChI Key: PPDYWCAONGTODK-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OC)C(CC1C=CC=CC=1)CCCC
Computed Properties
- Exact Mass: 262.157
- Monoisotopic Mass: 262.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
Methyl 4-benzyl-3-oxooctanoate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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